Alpha-hydrogen aldehydes are a class of organic compounds characterized by the presence of an aldehyde group (−COH) attached to a primary carbon atom, which is also bonded to a hydrogen atom. These compounds are widely studied in organic chemistry due to their unique reactivity and structural features. The alpha-hydrogen can undergo various chemical reactions, such as catalytic hydrogenation, halogenation, and enolate formation, making them valuable intermediates in the synthesis of diverse functional groups. Structurally, these aldehydes consist of a carbon atom linked to an aldehyde group and another hydrogen atom, with additional substituents on other carbons. The presence of this alpha-hydrogen makes alpha-hydrogen aldehydes susceptible to nucleophilic attack under certain conditions, leading to the formation of enolates or geminal diols upon treatment with strong bases. In applications, alpha-hydrogen aldehydes find use in organic synthesis as precursors for a wide range of chemical transformations and also serve as key components in the development of pharmaceuticals, fragrances, and agrochemicals. Their reactivity is particularly useful in asymmetric synthesis and stereoselective reactions, making them indispensable tools in modern organic chemistry laboratories.